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Get Quote

Chemical Identification & Properties

The table below summarizes the key physical properties of hexahydroindan for identification and risk

assessment [1].

Property Value / Description

Common Name hydrindane, hexahydroindan [1]

CAS Number 496-10-6 [1]

Molecular Formula C₉H₁₆ [1]

Molecular Weight 124.223 g/mol [1]

Density 0.882 g/cm³ [1]

Boiling Point 161°C at 760 mmHg [1]

Flash Point 37.3°C [1]

Vapour Pressure 3.02 mmHg at 25°C [1]

Index of Refraction 1.474 [1]
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Experimental Handling Workflow

The following diagram outlines a general workflow for handling volatile liquids like hexahydroindan in a

laboratory setting, based on its identified properties.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s590035?utm_src=pdf-body
https://www.smolecule.com/products/s590035?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Plan Experiment
with Hexahydroindan

Conduct Risk Assessment

Key Properties:
- Flash Point: 37.3°C
- Boiling Point: 161°C

Fire Hazard Inhalation Hazard Skin/Eye Irritant

Engineering Controls:
- Use Fume Hood

- Ensure Good Ventilation

Personal Protective Equipment (PPE):
- Heat-resistant Gloves

- Safety Goggles
- Lab Coat

Procedural Controls:
- Eliminate Ignition Sources
- Use Grounded Equipment

Execute Experiment

Post-Experiment:
- Store in Tightly Sealed

Flammables Cabinet

Emergency Preparedness:
- Know Fire Extinguisher Location

- Know Eye Wash/Shower Location

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s590035?utm_src=pdf-body-img
https://www.smolecule.com/products/s590035?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q1: What is the primary flammability concern when working with hexahydroindan? Its flash

point is 37.3°C [1], which is slightly below typical human body temperature. This means its vapors

can easily form flammable mixtures with air at room temperature. All ignition sources (open flames,

hot surfaces, static electricity) must be strictly controlled in the work area.

Q2: What is the recommended storage condition for this chemical? It should be stored in a tightly

sealed, air-tight container made of a compatible material (e.g., glass or certain plastics) within a

dedicated, cool, and well-ventilated flammables storage cabinet, away from any oxidizers or heat

sources.

Q3: Is hexahydroindan soluble in water? What are suitable solvents for it? While specific

solubility data was not found in the search results, its hydrocarbon nature (C₉H₁₆) [1] and relatively

low polarity suggest it is immiscible with water. It is likely soluble in common organic solvents such

as ether, chloroform, and alcohol [2].

Important Limitations and Next Steps

Please be aware that this guide is built on a limited set of physical property data. For comprehensive

laboratory handling, the following critical information is essential but currently missing:

Safety Data Sheet (SDS): An official SDS is the primary document for hazard communication,
detailing toxicological information, first aid measures, and ecological impact.

Stability and Reactivity: Information on incompatible materials (strong oxidizers, etc.) and chemical
stability is crucial for safe experimentation.

Personal Protective Equipment (PPE): Specific glove material recommendations and respiratory
protection requirements should be confirmed via the SDS.

I recommend searching for the Safety Data Sheet (SDS) for CAS 496-10-6 from a reputable chemical

supplier to obtain the complete safety profile and handling protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s590035?utm_src=pdf-body
https://www.chemsrc.com/en/cas/496-10-6_903405.html
https://www.smolecule.com/products/s590035?utm_src=pdf-body
https://www.chemsrc.com/en/cas/496-10-6_903405.html
https://www.vedantu.com/chemistry/physical-properties-of-aldehydes-and-ketones
https://www.smolecule.com/products/s590035?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s590035?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. hydrindane | CAS#:496-10-6 | Chemsrc [chemsrc.com]

2. of Aldehydes and Ketones Explained Physical Properties [vedantu.com]

To cite this document: Smolecule. [handling hexahydroindan volatile liquid]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b590035#handling-hexahydroindan-

volatile-liquid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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